Cas no 946374-59-0 (N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-(4-methylphenoxy)acetamide)

• Product Name: N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-(4-methylphenoxy)acetamide
• CAS No: 946374-59-0
• MF: C₂₁H₂₁ClN₂O₂S
• MW: 400.921643018723
• CID: 5514367
• Update Time: 2025-07-18

N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-(4-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-2-(4-methylphenoxy)acetamide
• N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-(4-methylphenoxy)acetamide

• Inchi： 1S/C21H21ClN2O2S/c1-14-3-9-18(10-4-14)26-13-20(25)23-12-11-19-15(2)24-21(27-19)16-5-7-17(22)8-6-16/h3-10H,11-13H2,1-2H3,(H,23,25)
• InChI Key： UHGBRFJXAIALRP-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=C(Cl)C=C2)=NC=1C)(=O)COC1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-(4-methylphenoxy)acetamide

Comprehensive Overview of N-{2-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-2-(4-methylphenoxy)acetamide (CAS No. 946374-59-0)

N-{2-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-2-(4-methylphenoxy)acetamide (CAS No. 946374-59-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, characterized by its thiazole and acetamide moieties, exhibits intriguing chemical properties that make it a subject of interest for scientists exploring novel bioactive molecules. In this article, we delve into the molecular characteristics, synthesis pathways, and potential applications of this compound, while addressing common queries and trends in the field.

The molecular structure of N-{2-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-2-(4-methylphenoxy)acetamide combines a chlorophenyl group with a methylthiazole core, linked to an acetamide derivative. This arrangement is particularly noteworthy for its potential to interact with biological targets, such as enzymes or receptors, which is a hot topic in drug discovery. Researchers are increasingly focusing on thiazole-containing compounds due to their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the 4-methylphenoxy group further enhances the compound's lipophilicity, which could improve its bioavailability—a critical factor in modern drug design.

One of the most frequently searched questions about CAS No. 946374-59-0 relates to its synthesis. The compound is typically synthesized through multi-step organic reactions, starting with the formation of the thiazole ring followed by sequential functionalization. Recent advancements in green chemistry have also sparked interest in optimizing these synthetic routes to reduce environmental impact. For instance, catalytic methods or solvent-free conditions are being explored to align with the growing demand for sustainable chemical processes. This aligns with broader industry trends, where eco-friendly synthesis and green pharmaceuticals are becoming priority topics among researchers and manufacturers alike.

Beyond its synthetic appeal, N-{2-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-2-(4-methylphenoxy)acetamide has potential applications in agrochemistry. The thiazole scaffold is known to exhibit pesticidal and herbicidal activities, making this compound a candidate for developing next-generation crop protection agents. With the global push toward sustainable agriculture and reduced chemical residues in food, researchers are investigating whether derivatives of this compound could offer targeted pest control with minimal ecological disruption. Such applications are highly relevant to current discussions about food security and environmental safety.

Another area of interest is the compound's potential role in medicinal chemistry. Preliminary studies suggest that its structural analogs may modulate specific biological pathways, such as those involved in inflammation or cellular proliferation. This has led to speculation about its utility in designing small-molecule therapeutics, particularly for conditions like metabolic disorders or immune-related diseases. However, rigorous preclinical and clinical studies are needed to validate these hypotheses—a point often emphasized in scientific literature and online forums discussing drug development.

From a commercial perspective, CAS No. 946374-59-0 is primarily available through specialty chemical suppliers catering to research institutions and pharmaceutical developers. Pricing and availability can vary depending on scale and purity requirements, which are common concerns for buyers searching for this compound online. Additionally, regulatory compliance, such as REACH or FDA guidelines, may influence its procurement and use, underscoring the importance of sourcing from reputable vendors.

In summary, N-{2-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-2-(4-methylphenoxy)acetamide represents a fascinating case study in the intersection of chemistry and life sciences. Its multifaceted applications—from drug discovery to agrochemical innovation—highlight its relevance in addressing contemporary challenges. As research progresses, this compound may emerge as a key player in the development of safer, more effective chemical solutions, resonating with today's emphasis on sustainability and precision science.